Cas no 1858250-27-7 (4-(Azidomethyl)-2-(2-ethoxyphenyl)-5-methyl-1,3-oxazole)

• Product Name: 4-(Azidomethyl)-2-(2-ethoxyphenyl)-5-methyl-1,3-oxazole
• CAS No: 1858250-27-7
• MF: C₁₃H₁₄N₄O₂
• MW: 258.275862216949
• MDL: MFCD29034961
• CID: 4709190
• Update Time: 2025-05-20

4-(Azidomethyl)-2-(2-ethoxyphenyl)-5-methyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(Azidomethyl)-2-(2-ethoxyphenyl)-5-methyl-1,3-oxazole
• oxazole, 4-(azidomethyl)-2-(2-ethoxyphenyl)-5-methyl-

• MDL： MFCD29034961
• Inchi： 1S/C13H14N4O2/c1-3-18-12-7-5-4-6-10(12)13-16-11(8-15-17-14)9(2)19-13/h4-7H,3,8H2,1-2H3
• InChI Key： VLFHFHPOEPSRRD-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CN=[N+]=[N-])N=C1C1C=CC=CC=1OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 333
• Topological Polar Surface Area: 49.6

Additional information on 4-(Azidomethyl)-2-(2-ethoxyphenyl)-5-methyl-1,3-oxazole

Introduction to 4-(Azidomethyl)-2-(2-ethoxyphenyl)-5-methyl-1,3-oxazole (CAS No. 1858250-27-7)

4-(Azidomethyl)-2-(2-ethoxyphenyl)-5-methyl-1,3-oxazole (CAS No. 1858250-27-7) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the oxazole class, which is known for its broad spectrum of biological activities and utility in pharmaceutical applications. The presence of functional groups such as the azidomethyl and ethoxyphenyl substituents makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The structure of 4-(Azidomethyl)-2-(2-ethoxyphenyl)-5-methyl-1,3-oxazole features a heterocyclic core with a five-membered ring containing an oxygen atom, which is a characteristic feature of oxazole derivatives. This core structure is further modified by various substituents that contribute to its unique chemical and biological properties. The azidomethyl group at the 4-position introduces reactivity that can be exploited in further synthetic transformations, while the 2-(2-ethoxyphenyl) moiety provides a hydrophobic interaction surface and potential for π-stacking interactions with biological targets.

In recent years, there has been growing interest in oxazole derivatives due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have shown that oxazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The synthetic utility of 4-(Azidomethyl)-2-(2-ethoxyphenyl)-5-methyl-1,3-oxazole lies in its ability to serve as a precursor for more complex molecules. Researchers have leveraged this compound to develop novel scaffolds that mimic natural products or target specific enzymatic pathways involved in disease progression.

One of the most compelling aspects of this compound is its potential application in drug development. The azidomethyl group can be selectively transformed into other functional groups through nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores. This flexibility makes it an invaluable building block for medicinal chemists seeking to design molecules with tailored biological activities. Furthermore, the ethoxyphenyl group can enhance membrane permeability and binding affinity, which are critical factors in drug design.

Recent advancements in computational chemistry have further highlighted the significance of 4-(Azidomethyl)-2-(2-ethoxyphenyl)-5-methyl-1,3-oxazole. Molecular modeling studies have revealed that this compound can interact with specific amino acid residues in protein targets, suggesting its potential as an inhibitor or modulator of enzyme activity. These insights have guided experimental efforts to optimize its structure for improved potency and selectivity. Additionally, high-throughput screening (HTS) campaigns have identified derivatives of this compound that show promising activity against various disease-related targets.

The biological activity of 4-(Azidomethyl)-2-(2-ethoxyphenyl)-5-methyl-1,3-oxazole has been explored in several preclinical studies. Researchers have investigated its effects on enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases. Preliminary results indicate that certain derivatives exhibit inhibitory activity at low micromolar concentrations, making them attractive candidates for further development. Moreover, the compound's ability to cross cell membranes suggests its potential as an oral therapeutic agent.

From a synthetic chemistry perspective, 4-(Azidomethyl)-2-(2-ethoxyphenyl)-5-methyl-1,3-oxazole serves as a model system for studying regioselective functionalization of heterocyclic compounds. The development of efficient synthetic routes to this molecule has contributed to the broader understanding of oxazole chemistry and has paved the way for the synthesis of more complex derivatives. These advances are particularly relevant in the context of green chemistry, where efforts are underway to develop sustainable synthetic methodologies that minimize waste and energy consumption.

The future prospects for 4-(Azidomethyl)-2-(2-ethoxyphenyl)-5-methyl-1,3-oxazole are promising, given its versatility and potential applications in drug discovery. As research continues to uncover new biological targets and therapeutic strategies, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals. Collaborative efforts between academic researchers and industry scientists will be essential to translate these findings into clinical applications that benefit patients worldwide.